Cas no 182369-54-6 (1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane)

1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane is a structurally complex phenolic compound featuring multiple hydroxyl and methoxy functional groups, contributing to its potential reactivity and biological activity. Its epoxy and hydroxy substituents suggest possible applications in organic synthesis or as an intermediate for pharmacologically active molecules. The presence of dihydroxy and methoxy groups on aromatic rings may enhance its antioxidant properties or ability to participate in hydrogen bonding. This compound’s unique heptane backbone with aromatic substitutions offers versatility in chemical modifications, making it a candidate for further research in medicinal chemistry or material science. Its stability and solubility profile should be evaluated for specific applications.
1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane structure
182369-54-6 structure
Product Name:1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane
CAS No:182369-54-6
MF:C21H26O7
MW:390.426947116852
CID:4671419
PubChem ID:101998846
Update Time:2025-06-09

1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane Chemical and Physical Properties

Names and Identifiers

    • 1,5-epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane
    • AKOS040762912
    • 182369-54-6
    • 1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane
    • Inchi: InChI=1S/C21H26O7/c1-26-19-7-12(4-6-16(19)23)3-5-15-10-14(22)11-18(28-15)13-8-17(24)21(25)20(9-13)27-2/h4,6-9,14-15,18,22-25H,3,5,10-11H2,1-2H3
    • InChI Key: YYPVGAJJYQQFMX-UHFFFAOYSA-N
    • SMILES: COc1cc(CCC2CC(O)CC(O2)c2cc(O)c(O)c(OC)c2)ccc1O

Computed Properties

  • Exact Mass: 390.16785316g/mol
  • Monoisotopic Mass: 390.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 109Ų

1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane Security Information

1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN5758-5 mg
1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane
182369-54-6 98%
5mg
¥ 4,420 2023-07-11
TargetMol Chemicals
TN5758-1 mL * 10 mM (in DMSO)
1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane
182369-54-6 98%
1 mL * 10 mM (in DMSO)
¥ 4,520 2023-07-11
TargetMol Chemicals
TN5758-5mg
1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane
182369-54-6
5mg
¥ 4420 2024-07-24
TargetMol Chemicals
TN5758-1 ml * 10 mm
1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane
182369-54-6
1 ml * 10 mm
¥ 4520 2024-07-24

Additional information on 1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane

Recent Advances in the Study of 1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane (CAS: 182369-54-6)

The compound 1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane (CAS: 182369-54-6) has garnered significant attention in recent years due to its potential therapeutic applications in the fields of chemical biology and medicine. This polyphenolic compound, structurally related to curcuminoids, exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and potential clinical applications, making it a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 182369-54-6 in vitro and in vivo. The researchers demonstrated that the compound significantly inhibits the NF-κB signaling pathway, a key regulator of inflammation, by targeting the IKK complex. This inhibition led to reduced production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Furthermore, in a murine model of rheumatoid arthritis, oral administration of the compound attenuated joint inflammation and cartilage degradation, suggesting its potential as a novel anti-arthritic agent.

In the realm of oncology, a recent preclinical study highlighted the compound's ability to induce apoptosis in various cancer cell lines, including breast, colon, and pancreatic cancers. The study, published in Cancer Research, revealed that 182369-54-6 activates the intrinsic apoptotic pathway by upregulating pro-apoptotic proteins (e.g., Bax) and downregulating anti-apoptotic proteins (e.g., Bcl-2). Additionally, the compound exhibited synergistic effects when combined with conventional chemotherapeutic agents, such as doxorubicin and cisplatin, potentially reducing the required dosages and minimizing side effects.

Pharmacokinetic studies have also advanced our understanding of 182369-54-6. A 2024 paper in Drug Metabolism and Disposition reported that the compound undergoes extensive phase II metabolism, primarily glucuronidation and sulfation, in the liver. Despite its moderate oral bioavailability, novel formulation strategies, such as nanoparticle encapsulation and lipid-based delivery systems, have shown promise in enhancing its absorption and stability. These advancements are critical for translating the compound's therapeutic potential into clinical applications.

Looking ahead, ongoing research aims to explore the compound's neuroprotective effects in neurodegenerative diseases like Alzheimer's and Parkinson's. Preliminary data suggest that 182369-54-6 can cross the blood-brain barrier and reduce oxidative stress in neuronal cells, a key factor in disease progression. Collaborative efforts between academic institutions and pharmaceutical companies are underway to develop derivatives with improved potency and pharmacokinetic profiles, further expanding its therapeutic scope.

In conclusion, 1,5-Epoxy-3-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane (CAS: 182369-54-6) represents a multifaceted compound with significant potential in chemical biology and medicine. Its diverse biological activities, coupled with recent advancements in formulation and delivery, position it as a promising candidate for future drug development. Continued research and clinical validation will be essential to fully realize its therapeutic benefits.

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